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Compound of Interest

Compound Name: (1-Chloroethyl)cyclohexane

Cat. No.: B13118452

For researchers, scientists, and drug development professionals, the proper handling of
chemical reagents is paramount to ensuring laboratory safety and experimental integrity. This
guide provides essential, immediate safety and logistical information for the operational use
and disposal of (1-Chloroethyl)cyclohexane.

Disclaimer: A specific Safety Data Sheet (SDS) for (1-Chloroethyl)cyclohexane was not
readily available in public databases at the time of this writing. The following guidance is based
on the safety profiles of structurally similar chemicals, such as other chlorinated hydrocarbons
and cyclohexane derivatives. It is imperative to obtain the specific SDS from the chemical
supplier before any handling, storage, or disposal of (1-Chloroethyl)cyclohexane. The
supplier's SDS will provide the most accurate and comprehensive safety information.

Essential Safety and Personal Protective Equipment
(PPE)

Given the likely flammable and irritant nature of (1-Chloroethyl)cyclohexane, a
comprehensive approach to personal protection is critical. The following table summarizes the
recommended PPE.
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Protection Type Recommended Equipment

Chemical safety goggles are mandatory. A face
Eye and Face Protection shield should be worn in situations with a higher

risk of splashing.[1][2]

Chemical-resistant gloves (e.g., nitrile,
neoprene) are required. Gloves should be
inspected for integrity before each use and
) ] replaced immediately if compromised.[1][2] A

Skin Protection
flame-retardant lab coat must be worn and kept
fully fastened. For larger quantities or increased
exposure risk, chemical-resistant aprons or

coveralls are recommended.

All handling of (1-Chloroethyl)cyclohexane
should be conducted within a certified chemical
) ) fume hood to minimize inhalation exposure. If
Respiratory Protection ) ] ] o
engineering controls are insufficient, a NIOSH-
approved respirator with an organic vapor

cartridge is necessary.

Operational Plan: From Receipt to Disposal

A systematic workflow is crucial for the safe management of (1-Chloroethyl)cyclohexane in
the laboratory.

Receiving and Storage

Upon receipt, inspect the container for any damage or leaks. (1-Chloroethyl)cyclohexane
should be stored in a cool, dry, and well-ventilated area, away from heat sources, open flames,
and incompatible materials such as strong oxidizing agents.[3] The storage area should be
clearly labeled, and the container kept tightly sealed when not in use.[3]

Handling Procedures

» Preparation: Before handling, ensure that a chemical fume hood is operational and the work
area is clean and free of clutter. Verify that a safety shower and eyewash station are readily
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accessible and unobstructed.

Aliquoting and Transfer: All transfers and manipulations of (1-Chloroethyl)cyclohexane
must be performed inside a chemical fume hood. Use non-sparking tools and equipment to
prevent ignition of flammable vapors.[1][3]

Spill Management: In the event of a spill, evacuate the immediate area and ensure adequate
ventilation. Wearing appropriate PPE, contain the spill using an inert absorbent material such
as vermiculite or sand.[4] Collect the absorbed material into a sealed, labeled container for
hazardous waste disposal. Do not allow the chemical to enter drains or waterways.[1]

First Aid Measures

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek immediate medical attention.[1]

Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.

[1]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[1]

Disposal Plan

As a halogenated hydrocarbon, (1-Chloroethyl)cyclohexane requires disposal as hazardous

waste.

Waste Segregation: Collect all waste containing (1-Chloroethyl)cyclohexane in a
dedicated, clearly labeled, and sealed container. This waste stream must be segregated from
non-halogenated organic waste, aqueous waste, and solid waste.

Container Labeling: The waste container must be labeled as "Halogenated Organic Waste"
and include the full chemical name "(1-Chloroethyl)cyclohexane" and its CAS number
(1073-43-4).
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o Storage Pending Disposal: Store the sealed waste container in a designated satellite
accumulation area that is cool, dry, and well-ventilated, away from incompatible materials.

» Final Disposal: Arrange for the collection and disposal of the hazardous waste through your
institution's Environmental Health and Safety (EHS) department or a licensed chemical
waste disposal company.

Workflow Diagram
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Caption: A workflow diagram illustrating the key steps for the safe handling of (1-
Chloroethyl)cyclohexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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